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Introduction

Lasalocid, a divalent carboxylic ionophore antibiotic derived from Streptomyces lasaliensis, is
a widely utilized agent in veterinary medicine, primarily for the control of coccidiosis in poultry
and cattle. Its efficacy extends to other parasites, making it a subject of ongoing research in
veterinary parasitology. This document provides detailed application notes, experimental
protocols, and a summary of quantitative data to guide researchers in the utilization of
Lasalocid for in vitro and in vivo studies.

Mechanism of Action

Lasalocid functions as an ionophore, a lipid-soluble molecule that facilitates the transport of
cations across biological membranes. Specifically, it forms a stable complex with divalent
cations such as calcium (Ca2*) and monovalent cations like sodium (Na*) and potassium (K*).
This action disrupts the natural ion gradients maintained by the parasite's cell membrane. The
influx of these ions, particularly Na*, leads to an osmotic imbalance, causing the parasite to
swell and ultimately lyse.[1][2][3][4] This disruption of ionic homeostasis is the primary
mechanism of its antiparasitic activity.[1][3]

Signaling Pathway of Lasalocid-Induced Parasite
Cell Death
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The following diagram illustrates the proposed signaling pathway for Lasalocid-induced cell
death in veterinary parasites.
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Parasite Preparation

1. Oocyst Collection
(from feces)

2. Oocyst Purification
(Flotation & Washing)

3. Sporulation
(2.5% K2Cr207)

y

4. Excystation
(Trypsin, Taurocholic acid)

Treatment
5. Sporozoite Purification 6. Prepare Lasalocid Solutions
(DE-52 cellulose column) (in DMSO, then media)

.

7. Incubate Sporozoites with Lasalocid
(e.g., 1-2 hours at 41°C)

Viability Assessment

8. Viability Staining
(e.g., Propidium lodide)

9. Fluorescence Microscopy
or Flow Cytometry

10. Data Analysis
(% Viability vs. Control)
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Experimental Setup

1. Acquire Day-Old Broiler Chicks

A4

2. House in Floor Pens
(Clean litter)

A4

3. Randomize into Treatment Groups

A4

4. Acclimatization Period
(e.g., 14 days)

Treatment|{and Infection

5. Provide Medicated Feed
(with specified Lasalocid ppm)

.Begin feed 24h prior to jnfection
6. Oral Inoculation with Sporulated
Eimeria Oocysts

/

/ M}l{itoring and Data\Q‘ollection \

7. Monitor Body Weight 8. Observe Clinical Signs
& Feed Intake (Mortality, Droppings)

11. Post-mortem Lesion Scoring

9. Collect Fecal Samples (.., 67 days post-infection)

\

10. Oocyst Counting
(McMaster Technique)

\Q\a‘ta A‘ ;l/ysis

12. Statistical Analysis
(ANOVA, t-test)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10765891#lasalocid-application-in-veterinary-
parasitology-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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